molecular formula C11H21NO B8734820 trans-2-Piperidinocyclohexan-1-ol

trans-2-Piperidinocyclohexan-1-ol

Cat. No.: B8734820
M. Wt: 183.29 g/mol
InChI Key: UXCABTUQGBBPPF-GHMZBOCLSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Trans-2-Piperidinocyclohexan-1-ol is a useful research compound. Its molecular formula is C11H21NO and its molecular weight is 183.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H21NO

Molecular Weight

183.29 g/mol

IUPAC Name

(1R,2R)-2-piperidin-1-ylcyclohexan-1-ol

InChI

InChI=1S/C11H21NO/c13-11-7-3-2-6-10(11)12-8-4-1-5-9-12/h10-11,13H,1-9H2/t10-,11-/m1/s1

InChI Key

UXCABTUQGBBPPF-GHMZBOCLSA-N

Isomeric SMILES

C1CCN(CC1)[C@@H]2CCCC[C@H]2O

Canonical SMILES

C1CCN(CC1)C2CCCCC2O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Piperidine hydrochloride (3.648 g, 30 mmol) was stirred in a mixture of 4.0 mL of water and 4.146 g of ground potassium carbonate. This mixture was heated to 90° C. and cyclohexene oxide (1.01 mL, 10 mmol) was added. The resulting mixture was heated at 100° C. for 18 hours. The reaction was cooled then filtered to remove carbonate salts. The filter cake was washed with 25 mL of diethyl ether and 50 mL of ethyl acetate. The filtrate and washings were combined and washed with brine (2×20 mL), dried over magnesium sulfate, filtered, and evaporated to give 1.875 g (>100%) of the title compound which was used without further purification. 1H NMR consistent with desired product.
Quantity
3.648 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
1.01 mL
Type
reactant
Reaction Step Two
Yield
100%

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